(S)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: 2-[(2S)-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl]acetamide
• InChI: InChI=1S/C10H11N3O2/c11-9(14)5-8-10(15)13-7-4-2-1-3-6(7)12-8/h1-4,8,12H,5H2,(H2,11,14)(H,13,15)/t8-/m0/s1
• InChI Key: YLFQUAMGHIDFOJ-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(C(=O)N2)CC(=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)N[C@H](C(=O)N2)CC(=O)N
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

(S)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Anticonvulsant Agents : Derivatives of this compound have been synthesized and evaluated for their anticonvulsant activities. For instance, some specific derivatives showed high anticonvulsant activities in experimental mice (Ibrahim et al., 2013).

• Analgesic and Anti-inflammatory Activities : Several derivatives were synthesized and assessed for their analgesic and anti-inflammatory activities. One particular derivative demonstrated potent analgesic and anti-inflammatory activities, surpassing the reference standard diclofenac sodium (Alagarsamy et al., 2015).

• Anticancer and Antimicrobial Agents : New acetamide derivatives were synthesized and screened for their antibacterial, antifungal, and anticancer activities. Several compounds exhibited promising broad-spectrum antibacterial activity and appreciable antifungal activity. Some also showed notable anticancer effects (Ahmed et al., 2018).

• Antibacterial and Antifungal Agents : Synthesized derivatives were evaluated for in vitro antibacterial and antifungal activities, showing effectiveness against various strains (Kumar et al., 2012).

• Tautomerism Studies : The tautomeric nature of similar compounds in solid and solution states has been explored, contributing to a deeper understanding of their chemical properties (Chapman, 1966).

• Optically Active Derivatives : Research has been conducted on the synthesis of optically active derivatives of this compound, which is important for specific pharmaceutical applications (Woydowski et al., 1998).

• Antiproliferative Activities : Certain derivatives have been synthesized and tested in vitro for their antiproliferative activities against various human cancer cell lines, with some showing specific cytotoxicity against certain cancer cells (Chen et al., 2013).